Cas no 736991-76-7 (1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone)

• Product Name: 1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone
• CAS No: 736991-76-7
• MF: C₆H₄ClFN₂O
• MW: 174.560163497925
• MDL: MFCD24712534
• CID: 4716610
• Update Time: 2023-08-16

1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-fluoropyrimidin-4-yl)ethanone
• 1-(2-Chloro-5-fluoro-pyrimidin-4-yl)ethanone
• Ethanone, 1-(2-chloro-5-fluoro-4-pyrimidinyl)-
• IJOIGOJNSAMUQL-UHFFFAOYSA-N
• FCH2032970
• 1-(2-chloro-5-fluoropyrimidin-4-yl) ethanone
• 1-(2-Chloro-5-fluoro-pyrimidin-4-yl)-ethanone
• 1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone

• MDL： MFCD24712534
• Inchi： 1S/C6H4ClFN2O/c1-3(11)5-4(8)2-9-6(7)10-5/h2H,1H3
• InChI Key： IJOIGOJNSAMUQL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(C)=O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 42.8